Cas no 895466-70-3 (3-(4-chlorobenzenesulfonyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide)

• Product Name: 3-(4-chlorobenzenesulfonyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• CAS No: 895466-70-3
• MF: C₁₈H₁₆ClN₃O₅S
• MW: 421.854742050171
• CID: 6450151
• Update Time: 2025-07-16

3-(4-chlorobenzenesulfonyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorobenzenesulfonyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide
• Propanamide, 3-[(4-chlorophenyl)sulfonyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-

• Inchi： 1S/C18H16ClN3O5S/c1-26-15-5-3-2-4-14(15)17-21-22-18(27-17)20-16(23)10-11-28(24,25)13-8-6-12(19)7-9-13/h2-9H,10-11H2,1H3,(H,20,22,23)
• InChI Key： PAPUWGNUBRQGHS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)CCS(C1=CC=C(Cl)C=C1)(=O)=O

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• pka: 10.94±0.70(Predicted)

Additional information on 3-(4-chlorobenzenesulfonyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide

Comprehensive Overview of 3-(4-chlorobenzenesulfonyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 895466-70-3)

The compound 3-(4-chlorobenzenesulfonyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 895466-70-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This sulfonamide derivative incorporates a 1,3,4-oxadiazole ring, a heterocyclic scaffold known for its bioactivity, making it a subject of interest for drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the 4-chlorobenzenesulfonyl moiety, which is often associated with enhanced binding affinity in target proteins. The presence of the 2-methoxyphenyl group further diversifies its reactivity, enabling interactions with various biological targets. This combination of functional groups positions CAS No. 895466-70-3 as a promising candidate for further investigation in therapeutic applications.

One of the trending topics in organic synthesis is the development of heterocyclic compounds with improved pharmacokinetic properties. The 1,3,4-oxadiazole ring in this molecule is a focal point, as it is frequently explored for its antimicrobial, anti-inflammatory, and anticancer potential. Users searching for "oxadiazole derivatives in drug design" or "sulfonamide applications in medicine" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, the preparation of 3-(4-chlorobenzenesulfonyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide involves multi-step reactions, including sulfonylation and cyclization processes. These methods are widely discussed in academic literature, aligning with search trends such as "sulfonamide synthesis techniques" and "oxadiazole ring formation." The compound's CAS No. 895466-70-3 serves as a critical identifier for researchers sourcing high-purity materials for their studies.

Beyond pharmaceuticals, this compound's structural attributes make it a candidate for material science applications. The 4-chlorobenzenesulfonyl group, for instance, could contribute to the development of advanced polymers or coatings with specific functional properties. Searches related to "sulfonamide-based materials" or "heterocyclic compounds in nanotechnology" often highlight such innovative uses.

In summary, 3-(4-chlorobenzenesulfonyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylpropanamide (CAS No. 895466-70-3) represents a multifaceted compound with broad applicability across scientific disciplines. Its relevance to current research trends, combined with its structural complexity, ensures its continued prominence in both academic and industrial settings. For those exploring "bioactive sulfonamides" or "oxadiazole pharmacology," this compound offers a compelling case study.